Ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate

• IUPAC Name: ethyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C11H15NO2S/c1-2-14-11(13)9-7-5-3-4-6-8(7)15-10(9)12/h2-6,12H2,1H3
• InChI Key: CDYVTVLXEWMCHU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCCC2)N
• Molecular Formula: C11H15NO2S
• DSSTOX Substance ID: DTXSID60196372
• Molecular Weight: 225.31 g/mol
• CAS RN: 4506-71-2

Description

Synthesis Analysis

The synthesis of Ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate involves reactions under specific conditions to yield desired compounds. For instance, it reacts with (E)-5-((4-ethylphenyl)diazenyl)-2-hydroxybenzaldehyde in methanol under reflux conditions to produce new azo-Schiff bases with confirmed structures through elemental analysis, IR, HNMR spectroscopy, and X-ray diffraction methods (Menati et al., 2020). Additionally, it has been utilized in convenient heterocyclization reactions to synthesize pyrazole, isoxazole, and pyridazine derivatives (Wardaman, 2000).

Molecular Structure Analysis

The molecular structure of compounds derived from this compound has been elucidated using various analytical techniques. The crystal structure analysis of an azo-Schiff base derivative revealed a triclinic system with specific cell parameters, highlighting the planar geometric structure and intermolecular hydrogen bonding (Menati et al., 2020).

Chemical Reactions and Properties

This compound undergoes diverse chemical reactions to yield a variety of heterocyclic compounds. For example, its reaction with benzoylacetonitrile resulted in the formation of pyrazoles, pyridazines, and pyrimidines, illustrating its versatile reactivity and potential in synthesizing fused thiophene derivatives with high pharmaceutical utility (Mohareb et al., 2000).

Scientific Research Applications

• Synthesis of Heterocyclic Compounds : It has been used for synthesizing various heterocyclic compounds, including 3-hetaryl-4,5,6,7-tetrahydrobenzo[b]thiophenes and azo-Schiff bases (Sabnis & Rangnekar, 1992); (Menati, Mir, & Notash, 2020).

• Development of Azo Dyes : It's been used in the synthesis of azo dyes with good coloration and fastness properties on polyester (Sabnis & Rangnekar, 1989).

• Anti-Inflammatory and Antimicrobial Activities : Various derivatives synthesized from this compound showed significant anti-inflammatory and antimicrobial activities (El-kerdawy et al., 1996); (Hemdan & Abd El-Mawgoude, 2015).

• Application in Heterocyclization Reactions : It has been utilized in convenient heterocyclization reactions to synthesize various fused heterocyclic systems (Wardaman, 2000).

• Anticancer Properties : Some synthesized derivatives have shown potential as anticancer agents, particularly against breast and lung cancer cells (Wardakhan, Hamed, & Samir, 2016); (Abdel-Motaal, Alanzy, & Asem, 2020).

• Synthesis of Antimicrobial and Antioxidant Compounds : It has been used in the synthesis of compounds with antimicrobial and antioxidant properties, indicating potential in pharmaceutical applications (Raghavendra et al., 2016).

• Dehydrogenation Studies : Studies have explored its dehydrogenation under specific conditions to yield other useful chemical compounds (Adib et al., 2014).

Mechanism of Action

Target of Action

It has been suggested that the compound may interact with certain enzymes and proteins within the cell .

Mode of Action

It is believed to interact with its targets, leading to changes in cellular processes . For instance, it has been suggested that the compound may influence the NRF2 pathway, which plays a crucial role in cellular response to oxidative stress .

Biochemical Pathways

The compound is thought to affect the NRF2 pathway . NRF2 is a transcription factor that regulates the expression of antioxidant proteins that protect against oxidative damage triggered by injury and inflammation. When activated, it may lead to the expression of various cytoprotective genes.

Result of Action

The compound has been studied for its potential antiproliferative effects. In vitro studies have shown that it can reduce cell viability in certain cancer cell lines . For instance, one study reported a significant reduction in cell viability in MCF-7 cells, a breast cancer cell line .

Safety and Hazards

Ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate can cause skin irritation (H315), severe eye irritation (H319), and may irritate the respiratory system (H335). It is also harmful if swallowed (H302).

Future Directions

The in vivo study revealed a significant decrease in the solid tumor mass (26.6%) upon treatment with compound 4. Moreover, in silico study as an agonist for inhibitors of JAK2 and prediction study determined their binding energies and predicted their physicochemical properties and drug-likeness scores. This suggests potential future directions in the development of anticancer therapeutics based on Ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate.

Biochemical Analysis

Biochemical Properties

The biochemical properties of Ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate are not fully understood. It is known that it can participate in various biochemical reactions. For instance, it has been used in the preparation of thienopyrimidine derivatives

Molecular Mechanism

The molecular mechanism of action of this compound is not well defined. It is known to participate in the synthesis of various derivatives

Q & A

Q1: What is the molecular formula and weight of Ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate?

A1: The molecular formula of this compound is C11H15NO2S, and its molecular weight is 225.31 g/mol.

Q2: What spectroscopic data is available to characterize this compound?

A2: this compound has been characterized using various spectroscopic techniques, including:

• IR Spectroscopy: Provides information about functional groups present in the molecule. []
• ¹H NMR Spectroscopy: Offers insights into the hydrogen atom environments within the molecule. [, , , , ]
• ¹³C NMR Spectroscopy: Provides information about the carbon atom environments in the molecule. []
• Mass Spectrometry (MS): Confirms the molecular weight and fragmentation pattern. [, ]

Q3: How is this compound typically synthesized?

A3: This compound is commonly synthesized through the Gewald reaction, a multicomponent condensation involving cyclohexanone, ethyl cyanoacetate, and elemental sulfur. [, , , ]

Q4: What are the common synthetic applications of this compound?

A4: this compound serves as a versatile synthon for constructing various heterocyclic systems, including:

• Thieno[2,3-d]pyrimidines: Synthesized through reactions with thiourea, benzoylhydrazine, thiosemicarbazide, and similar reagents. [, , , ]
• Thieno[2,3-d]-1,3-thiazines: Formed via reactions with lauroyl isothiocyanate followed by cyclization. []
• Benzo[4,5]thieno[2,3-d][1,3]oxazines: Prepared through succinoylation, esterification, and cyclization reactions. []
• 1,2,4-Triazoles: Obtained by reacting with benzoylhydrazine or thiosemicarbazide followed by appropriate transformations. [, ]
• Imidazoles: Synthesized through reaction with glycine. []
• Tetrazoles: Prepared by reacting with sodium azide. []
• Pyridazinones: Formed through a multistep synthesis involving reactions with β-aroylacrylic acid and hydrazine hydrate. []
• Furanones: Obtained through a multistep synthesis involving reactions with β-aroylacrylic acid and acetic anhydride. []
• Isoquinoline Derivatives: Synthesized via reaction with (Z)-4-(1,3-diphenylpyrazol-4-yl)isochromene-1,3-dione. []

Q5: Can this compound undergo cyclization reactions?

A5: Yes, it readily undergoes cyclization reactions to form various heterocyclic systems. For example, reacting it with ethyl cyanoacetate yields a condensation product that can be further cyclized. []

Q6: What biological activities have been reported for derivatives of this compound?

A6: Derivatives of this compound have displayed promising biological activities, including:

• Antimicrobial activity: Active against various bacterial and fungal strains. [, , , , ]
• Anti-inflammatory activity: Some derivatives exhibited potential as non-steroidal anti-inflammatory agents. []
• Anticancer activity: Demonstrated cytotoxicity against various cancer cell lines, including breast, liver, and prostate cancer. [, , , ]
• Anti-arrhythmic activity: Several derivatives exhibited potential anti-arrhythmic properties. []

Q7: Are there any specific structural features within derivatives that enhance biological activity?

A7: Yes, research indicates that incorporating electron-withdrawing groups, such as chlorine, into the thienopyrimidine ring system can enhance antiproliferative activity against cancer cells. [] Additionally, the presence of bulky substituents can influence the potency of these derivatives. []

Q8: What is known about the stability of this compound and its derivatives?

A8: While specific stability data for this compound might be limited in the provided papers, its derivatives, particularly the final drug candidates, undergo stability testing under various conditions as part of drug development. []